N-(2-aminoethyl)-6-[(E)-(hydroxyimino)methyl]pyridine-3-carboxamide

• Molecular Formula: C9H12N4O2
• Molecular Weight: 208.22 g/mol
• IUPAC Name: N-(2-aminoethyl)-6-[(E)-hydroxyiminomethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C9H12N4O2/c10-3-4-11-9(14)7-1-2-8(6-13-15)12-5-7/h1-2,5-6,15H,3-4,10H2,(H,11,14)/b13-6+
• InChI Key: RRUSXBOQIJNRSY-AWNIVKPZSA-N
• Isomeric SMILES: C1=CC(=NC=C1C(=O)NCCN)/C=N/O
• Canonical SMILES: C1=CC(=NC=C1C(=O)NCCN)C=NO

Description

N-(2-aminoethyl)-6-[(E)-(hydroxyimino)methyl]pyridine-3-carboxamide: is a chemical compound with the molecular formula and a molar mass of .

• It is also referred to as TRIS (2-DIMETHYLAMINOETHYL)AMINE or Me₆TREN .
• The compound features a pyridine ring with an amide group and an aminoethyl side chain.
• Its systematic name is N1,N1-Bis(2-(dimethylamino)ethyl)-N2,N2-dimethylethane-1,2-diamine .
• Physically, it appears as a clear liquid with a color ranging from colorless to light orange to yellow.
• It is miscible with water and exhibits hygroscopic properties .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production Methods:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Mechanism of Action

• The exact mechanism of action for TRIS (2-DIMETHYLAMINOETHYL)AMINE’s effects remains an active area of research.
• It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these details.

Comparison with Similar Compounds

• While TRIS (2-DIMETHYLAMINOETHYL)AMINE is unique due to its specific structure, similar compounds include:

  N-(2-aminoethyl)pyridine-3-carboxamide: (CAS: 939-53-7), which shares some structural features.

  • Other related compounds may exist, but further exploration is necessary.